Cas no 1038393-91-7 (4-methyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 4-methyl-1H-pyrrole-3-carbaldehyde
• CAS No: 1038393-91-7
• MF: C₆H₇NO
• MW: 109.125881433487
• CID: 1081240
• PubChem ID: 55300028
• Update Time: 2025-06-09

4-methyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-Pyrrole-3-carboxaldehyde
• 4-Methyl-1H-pyrrole-3-carbaldehyde
• Z1203832675
• SCHEMBL12137341
• SB63748
• EN300-105063
• AKOS006379319
• 1038393-91-7
• 4-methyl-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C6H7NO/c1-5-2-7-3-6(5)4-8/h2-4,7H,1H3
• InChI Key： KCHDFGJRSBTOMS-UHFFFAOYSA-N
• SMILES： O=CC1=CNC=C1C

Computed Properties

• Exact Mass: 109.052763847g/mol
• Monoisotopic Mass: 109.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-methyl-1H-pyrrole-3-carbaldehyde

Comprehensive Overview of 4-methyl-1H-pyrrole-3-carbaldehyde (CAS No. 1038393-91-7): Properties, Applications, and Industry Insights

4-methyl-1H-pyrrole-3-carbaldehyde (CAS No. 1038393-91-7) is a specialized organic compound belonging to the pyrrole family, a heterocyclic structure widely utilized in pharmaceutical, agrochemical, and material science research. With its unique aldehyde functional group and methyl substitution, this compound serves as a versatile building block for synthesizing complex molecules. Its molecular formula, C₆H₇NO, and molecular weight of 109.13 g/mol make it a lightweight yet reactive intermediate, attracting significant interest from researchers exploring drug discovery and flavor/fragrance chemistry.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled studies on 4-methyl-1H-pyrrole-3-carbaldehyde. Recent publications highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. Additionally, its potential in organic electronics aligns with the surge in sustainable material innovation, a trending topic among ESG-focused industries. Users frequently search for "pyrrole derivatives applications" or "CAS 1038393-91-7 suppliers," reflecting commercial and academic interest.

From a synthetic perspective, 4-methyl-1H-pyrrole-3-carbaldehyde exhibits moderate stability under ambient conditions but requires protection from prolonged light exposure due to its photosensitive aldehyde group. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity verification, a critical factor for researchers querying "how to characterize pyrrole aldehydes." The compound’s solubility profile—soluble in polar organic solvents like DMSO and methanol—further enhances its utility in cross-coupling reactions.

Environmental and regulatory considerations are increasingly prominent in user searches. While 4-methyl-1H-pyrrole-3-carbaldehyde is not classified as hazardous under major chemical inventories, proper handling protocols are recommended. Queries like "green synthesis of pyrrole carbaldehydes" underscore the industry’s shift toward sustainable practices. Innovations such as catalytic oxidation methods to produce this compound with reduced waste are gaining traction in peer-reviewed journals.

In the flavor and fragrance sector, the compound’s pyrrolic backbone contributes to earthy, nutty aroma profiles, aligning with consumer demand for natural-inspired additives. Market analysts note rising searches for "bio-based aroma chemicals," where derivatives of 4-methyl-1H-pyrrole-3-carbaldehyde could play a role. Its low volatility and compatibility with encapsulation technologies make it a candidate for controlled-release applications.

Future research directions may explore its electrochemical properties for energy storage materials or its incorporation into metal-organic frameworks (MOFs). As AI-driven drug design accelerates, computational studies predicting the reactivity of pyrrole-3-carbaldehyde derivatives are likely to increase, addressing search trends like "in silico screening of heterocycles."

In summary, 4-methyl-1H-pyrrole-3-carbaldehyde (CAS No. 1038393-91-7) bridges multiple scientific disciplines, offering solutions to contemporary challenges in healthcare, sustainability, and advanced materials. Its adaptability ensures continued relevance in both academic and industrial settings, as evidenced by evolving search patterns and patent filings worldwide.